Cas no 1796965-25-7 (3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea)

• Product Name: 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea
• CAS No: 1796965-25-7
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5369690
• Update Time: 2025-06-09

3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-2-pyrimidinyl]methyl]-N′-(2,3-dimethylphenyl)urea
• 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea

• Inchi： 1S/C16H21N5O/c1-11-6-5-7-13(12(11)2)19-16(22)18-10-14-17-9-8-15(20-14)21(3)4/h5-9H,10H2,1-4H3,(H2,18,19,22)
• InChI Key： NCCLCGIMFSKNJD-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CC(N(C)C)=N1)C(NC1=CC=CC(C)=C1C)=O

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.0±45.0 °C(Predicted)
• pka: 12.79±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea

Professional Introduction to Compound with CAS No. 1796965-25-7 and Product Name: 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea

The compound with CAS No. 1796965-25-7 and the product name 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly its urea moiety and dimethylamino-substituted pyrimidine ring, make it a promising candidate for further exploration in various therapeutic areas.

Recent research in the domain of bioactive molecules has highlighted the importance of urea derivatives in the development of novel therapeutic agents. The urea functional group is known for its ability to form hydrogen bonds, which is a critical factor in determining the binding affinity of a molecule to its biological target. In the case of 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea, the presence of this group suggests that it may exhibit strong interactions with biological targets, making it a valuable scaffold for drug design.

The dimethylamino-substituted pyrimidine ring is another key structural feature that contributes to the pharmacological potential of this compound. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA replication and repair. The dimethylation at the 2 and 3 positions enhances the electronic properties of the pyrimidine ring, which can influence its interaction with biological targets. This modification may contribute to improved solubility and bioavailability, which are essential factors for a drug candidate.

Current research in medicinal chemistry has demonstrated that dimethylamino-substituted pyrimidines can serve as effective pharmacophores in the development of small-molecule inhibitors. These compounds have shown promise in targeting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The structural motif present in 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea aligns well with these findings, suggesting that it may possess inhibitory activity against relevant biological targets.

In addition to its structural features, the compound's chemical properties have been carefully considered to optimize its pharmacological profile. The molecular weight and logP value (logarithm of partition coefficient) are critical parameters that influence drug absorption, distribution, metabolism, and excretion (ADME). Preliminary computational studies suggest that 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea may exhibit favorable ADME properties, making it a suitable candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to establish key carbon-carbon bonds, while protecting group strategies have been employed to safeguard sensitive functional groups during synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of this compound at an atomic level, which is crucial for understanding its interactions with biological targets.

The pharmacological evaluation of 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea involves both in vitro and in vivo studies. In vitro assays are conducted to assess its binding affinity to potential biological targets using techniques such as surface plasmon resonance (SPR) and enzyme-linked immunosorbent assay (ELISA). These studies provide preliminary evidence of the compound's pharmacological activity and help identify potential therapeutic applications.

In vivo studies further validate the pharmacological profile of this compound by evaluating its efficacy and safety in animal models. These experiments provide valuable insights into its mechanism of action and potential side effects. The results from these studies will guide subsequent optimization efforts aimed at improving potency and selectivity while minimizing adverse effects.

The development of novel therapeutic agents relies heavily on collaboration between synthetic chemists, medicinal chemists, biochemists, and pharmacologists. The interdisciplinary nature of this work ensures that compounds like 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea are thoroughly evaluated from multiple perspectives before advancing into clinical trials. This collaborative approach enhances the likelihood of success in bringing new drugs to market.

Future directions for research on this compound include exploring its potential as an inhibitor against specific enzymes or receptors implicated in diseases such as cancer or neurodegenerative disorders. Additionally， modifications to its structure may be explored to enhance its pharmacological properties further. Advances in computational chemistry will play a crucial role in predicting how structural changes will affect activity levels.

The impact of compounds like 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(2,3-dimethylphenyl)urea extends beyond basic scientific discovery; they represent tangible progress toward developing new treatments for unmet medical needs. As research continues， we can expect more compounds with similar structural motifs to emerge， offering hope for innovative therapies across various therapeutic areas.